3-(4-((4-Fluoro-3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-2-yl)pyridazine
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Description
3-(4-((4-Fluoro-3-(trifluoromethyl)phenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-2-yl)pyridazine is a useful research compound. Its molecular formula is C20H17F4N5O2S and its molecular weight is 467.44. The purity is usually 95%.
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Scientific Research Applications
Androgen Receptor Downregulation
- Application : The compound was modified to address specific issues and led to the development of AZD3514, a clinical candidate for treating castrate-resistant prostate cancer (Bradbury et al., 2013).
Antimicrobial and Antimalarial Activities
- Application : Derivatives containing this compound showed promising in vitro antimicrobial activity against certain gram-positive and gram-negative bacteria and antifungal and antimalarial activities (Bhatt et al., 2016).
Anti-diabetic Drug Development
- Application : A family of triazolo-pyridazine-6-yl-substituted piperazines, including this compound, was synthesized and evaluated for their potential as anti-diabetic medications, showing strong Dipeptidyl peptidase-4 (DPP-4) inhibition (Bindu et al., 2019).
Cancer Imaging
- Application : This compound was utilized in the design and synthesis of radiotracers for positron emission tomography (PET) imaging of stearoyl-CoA desaturase-1, a target associated with poor survival in cancer patients (Silvers et al., 2016).
Crystal Structure Analysis
- Application : The compound's crystal structure, with a chair conformation of the piperazine ring, has been stabilized by weak intermolecular hydrogen-bond interactions, contributing to structural chemistry knowledge (Arslan et al., 2010).
Glucan Synthase Inhibitors
- Application : This compound was part of a study for developing β-1,3-glucan synthase inhibitors, showing significant efficacy in a mouse model of Candida glabrata infection (Ting et al., 2011).
Co-crystal and Salt Formation
- Application : It played a role in crystal engineering principles to prepare organic co-crystals and salts, contributing to an understanding of hydrogen-bond motifs in crystal structures (Elacqua et al., 2013).
Properties
IUPAC Name |
3-[4-[4-fluoro-3-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]-6-pyridin-2-ylpyridazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17F4N5O2S/c21-16-5-4-14(13-15(16)20(22,23)24)32(30,31)29-11-9-28(10-12-29)19-7-6-18(26-27-19)17-3-1-2-8-25-17/h1-8,13H,9-12H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMNJTXKSLXQYOK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(C=C2)C3=CC=CC=N3)S(=O)(=O)C4=CC(=C(C=C4)F)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17F4N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.